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Compound of Interest

Compound Name: 2,2-Dimethyl-1,3-dithiane

Cat. No.: B15486660 Get Quote

An In-Depth Technical Guide to 2,2-Dimethyl-1,3-
dithiane
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,2-Dimethyl-1,3-dithiane, a key

intermediate in organic synthesis. This document details its chemical identity, physical

properties, and spectroscopic data. A representative experimental protocol for its synthesis is

provided, alongside a discussion of its primary application as a protecting group for carbonyl

compounds. While this compound is a valuable tool in chemical synthesis, this guide also notes

the current lack of available data regarding its specific biological activity and involvement in

signaling pathways.

Chemical Identity and Properties
2,2-Dimethyl-1,3-dithiane is a sulfur-containing heterocyclic organic compound. It is a

derivative of 1,3-dithiane with two methyl groups attached to the C2 position.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

CAS Number 6007-22-3[1][2]

Molecular Formula C6H12S2[1]

IUPAC Name 2,2-dimethyl-1,3-dithiane[1]

Molecular Weight 148.29 g/mol

Canonical SMILES CC1(SCCCS1)C

InChI Key YRFVUSVRBICMRJ-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline solid

Boiling Point 78-80 °C at 13 mmHg

Melting Point 43-45 °C

Solubility
Soluble in organic solvents such as chloroform

and dichloromethane.

Synthesis of 2,2-Dimethyl-1,3-dithiane
The most common method for the synthesis of 2,2-Dimethyl-1,3-dithiane is the acid-catalyzed

reaction of acetone with 1,3-propanedithiol. This reaction is a standard procedure for the

formation of dithioacetals, which serve as protecting groups for carbonyl functionalities.

Experimental Protocol: Synthesis from Acetone and 1,3-
Propanedithiol
This protocol is a representative procedure based on general methods for 1,3-dithiane

formation.

Materials:
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Acetone

1,3-Propanedithiol

Boron trifluoride diethyl etherate (BF3·OEt2) or another suitable Lewis acid

Dichloromethane (CH2Cl2) or another suitable solvent

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO4)

Procedure:

To a solution of 1,3-propanedithiol (1 equivalent) in dichloromethane, acetone (1.1

equivalents) is added.

The mixture is cooled to 0 °C in an ice bath.

Boron trifluoride diethyl etherate (0.1 equivalents) is added dropwise to the stirred solution.

The reaction is allowed to warm to room temperature and stirred for 2-4 hours, or until thin-

layer chromatography (TLC) indicates the consumption of the starting material.

The reaction is quenched by the slow addition of a saturated sodium bicarbonate solution.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is removed under reduced pressure to yield the crude product.

The crude product can be purified by recrystallization or column chromatography on silica

gel.
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Spectroscopic Data
Spectroscopic data is crucial for the characterization of 2,2-Dimethyl-1,3-dithiane.

Table 3: Spectroscopic Data

Technique Data

¹³C NMR Spectral data available.[1][3]

GC-MS Mass spectrometry data available.[1]

Applications in Organic Synthesis
The primary application of 2,2-Dimethyl-1,3-dithiane in organic synthesis is as a protecting

group for the carbonyl functionality of ketones. The dithiane group is stable to a wide range of

reaction conditions, including those involving nucleophiles and bases.

Protection of Carbonyl Groups
The formation of the 2,2-dimethyl-1,3-dithiane from a ketone is a reversible process, making it

an effective protecting group.

Ketone (e.g., Acetone)

2,2-Dimethyl-1,3-dithiane
1,3-Propanedithiol,

Acid Catalyst Deprotection
Further Reactions

Protected Ketone

Deprotecting Agent
(e.g., HgCl₂/CaCO₃)

Original Ketone
Restored

Click to download full resolution via product page

Caption: General workflow for the use of 1,3-dithianes as protecting groups.

Biological Activity and Signaling Pathways
Despite the utility of the 1,3-dithiane core in some biologically active molecules, there is a

notable lack of specific data on the biological activity or the involvement in any signaling
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pathways for 2,2-Dimethyl-1,3-dithiane itself. A search of the scientific literature did not yield

any studies focused on its effects in biological systems or its potential as a modulator of cellular

signaling. Its primary role appears to be confined to that of a synthetic intermediate in the field

of organic chemistry.

Conclusion
2,2-Dimethyl-1,3-dithiane is a well-characterized compound with a defined role in organic

synthesis, primarily as a protecting group for ketones. Its synthesis is straightforward, and its

chemical and physical properties are well-documented. For researchers in synthetic and

medicinal chemistry, it remains a useful building block. However, for professionals in drug

development focusing on biological targets and signaling pathways, there is currently no

evidence to suggest that 2,2-Dimethyl-1,3-dithiane possesses direct biological activity that

would warrant further investigation in that context. Future studies may uncover unforeseen

biological properties, but based on current knowledge, its value lies in its synthetic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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